Cas no 52069-54-2 (Potassium(cyanomethyl)thioacetate)

• Product Name: Potassium(cyanomethyl)thioacetate
• CAS No: 52069-54-2
• MF: C₄H₄KNO₂S
• MW: 169.243360519409
• CID: 56152
• PubChem ID: 45108284
• Update Time: 2025-06-07

Potassium(cyanomethyl)thioacetate Chemical and Physical Properties

Names and Identifiers

• Potassium [(cyanomethyl)thio]acetate
• potassium,2-(cyanomethylsulfanyl)acetate
• I14-5933
• Aceticacid, [(cyanomethyl)thio]-, potassium salt (9CI)
• Potassium(cyanomethylthio)acetate
• Potassium [(cyanomethyl)sulfanyl]acetate
• SCHEMBL11590529
• Potassium 2-((cyanomethyl)thio)acetate
• potassium 2-(cyanomethylthio)acetate
• F71694
• DTXSID80668248
• AKOS006312020
• A828912
• potassium 2-(cyanomethylsulfanyl)ethanoate
• FT-0655346
• 52069-54-2
• potassium;2-(cyanomethylsulfanyl)acetate
• Potassium2-((cyanomethyl)thio)acetate
• POTASSIUM 2-[(CYANOMETHYL)SULFANYL]ACETATE
• Potassium[(cyanomethyl)thio]acetate
• Potassium(cyanomethyl)thioacetate

• Inchi： 1S/C4H5NO2S.K/c5-1-2-8-3-4(6)7;/h2-3H2,(H,6,7);/q;+1/p-1
• InChI Key： JSXUVPOJUSIVDQ-UHFFFAOYSA-M
• SMILES： [K+].S(CC#N)CC(=O)[O-]

Computed Properties

• Exact Mass: 168.96000
• Monoisotopic Mass: 168.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.2A^2

Experimental Properties

• PSA: 89.22000
• LogP: -1.00692